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Compound of Interest

Compound Name: Diacetyldihydromorphine

Cat. No.: B3343199 Get Quote

An In-depth Technical Guide on the Solubility and Physicochemical Properties of

Diacetyldihydromorphine HCl

Introduction
Diacetyldihydromorphine, also known as dihydroheroin or paralaudin, is a semi-synthetic

opioid derivative.[1][2] Developed in Germany in 1928, it is a potent analgesic.[2] This technical

guide provides a comprehensive overview of the solubility and physicochemical properties of its

hydrochloride salt, Diacetyldihydromorphine HCl. The information herein is intended for

researchers, scientists, and professionals in the field of drug development and pharmacology.

Physicochemical Properties of
Diacetyldihydromorphine and its Hydrochloride Salt
The physicochemical properties of a drug molecule are critical determinants of its

pharmacokinetic and pharmacodynamic behavior. Key parameters for

Diacetyldihydromorphine and its hydrochloride salt are summarized in the table below.
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Property
Diacetyldihydromorphine
(Free Base)

Diacetyldihydromorphine
HCl

Molecular Formula C₂₁H₂₅NO₅ C₂₁H₂₅NO₅·HCl

Molecular Weight 371.43 g/mol [1][2] 407.89 g/mol [1]

Appearance Needles[1] Flakes, scales[1]

Melting Point 165-167 °C[1] 215-218 °C[1]

Solubility

Slightly soluble in water;

soluble in chloroform, alcohol,

and ether.[1]

Very soluble in water.[1]

pKa Estimated 7.5 - 8.5
Not explicitly found, but the

protonated amine is acidic.

LogP Estimated > 2.0
Lower than the free base due

to increased hydrophilicity.

Optical Rotation Not specified [α]²⁹D -59° (c = 1.2)[1]

Note: pKa and LogP values are estimated based on the chemical structure and properties of

similar opioid compounds, as specific experimental data for Diacetyldihydromorphine were

not available in the provided search results. The tertiary amine in the morphinan structure is

expected to have a pKa in the typical range for such functional groups.

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate determination of

physicochemical properties. The following are generalized protocols applicable to the

characterization of opioid hydrochlorides like Diacetyldihydromorphine HCl.

Determination of Aqueous Solubility
The "shake-flask" method is a standard protocol for determining equilibrium solubility.

Workflow for Solubility Determination
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Preparation Equilibration Analysis

Weigh excess Diacetyldihydromorphine HCl Add to a known volume of pH-buffered aqueous solution
Dispersion

Agitate at a constant temperature (e.g., 37 ± 1 °C)Incubation Allow to reach equilibrium (typically 24-48 hours)
Saturation

Separate solid and liquid phases (centrifugation/filtration)Phase Separation Quantify the concentration of the dissolved compound in the supernatant
Measurement (e.g., HPLC-UV)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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